Ethyl trans-4-cyclopropylpyrrolidine-3-carboxylate hydrochloride

• IUPAC Name: ethyl (3S,4S)-4-cyclopropylpyrrolidine-3-carboxylate;hydrochloride
• InChI: InChI=1S/C10H17NO2.ClH/c1-2-13-10(12)9-6-11-5-8(9)7-3-4-7;/h7-9,11H,2-6H2,1H3;1H/t8-,9+;/m0./s1
• InChI Key: WGQURTIMQOKXLT-OULXEKPRSA-N
• Canonical SMILES: CCOC(=O)C1CNCC1C2CC2.Cl
• Isomeric SMILES: CCOC(=O)[C@@H]1CNC[C@H]1C2CC2.Cl
• Molecular Formula: C10H18ClNO2
• Molecular Weight: 219.71 g/mol
• CAS No.: 2055840-84-9

Description

Ethyl trans-4-cyclopropylpyrrolidine-3-carboxylate hydrochloride is a useful research compound. Its molecular formula is C10H18ClNO2 and its molecular weight is 219.71. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Ethyl trans-4-cyclopropylpyrrolidine-3-carboxylate hydrochloride is used in various synthetic processes. One example is the synthesis of ethyl 3-alkyl-4-hydroxy-2-thioxothiazolidine-4-carboxylates, showcasing its utility in producing highly functionalized products with potential applications in material science and pharmaceuticals (Ge et al., 2006).

Biological Evaluation and Potential Therapeutic Use

• Compounds related to this compound have been evaluated for their biological activities. For instance, bromophenol derivatives with a cyclopropyl moiety, similar to this compound, have shown effective inhibition of enzymes like carbonic anhydrase and acetylcholinesterase, suggesting potential therapeutic applications in treating diseases like Alzheimer's and Parkinson's (Boztaş et al., 2019).

Applications in Polymer Chemistry

• In the field of polymer chemistry, derivatives of this compound have been used as oligomerization agents. For example, ethyl 1-[(4-hydroxyphenyl)aminocarbonyl)]-2-vinylcyclopropane carboxylate, a related compound, has been oligomerized using horseradish peroxidase as a catalyst, highlighting its role in the development of new materials and polymers (Pang et al., 2003).

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements associated with it are H302, H315, and H319. These indicate that the compound may be harmful if swallowed, may cause skin irritation, and may cause serious eye irritation. The precautionary statements include recommendations for handling and storage, first aid measures, and disposal considerations.